N-Coco-b-aminopropanoic acid
Overview
Description
“N-Coco-b-aminopropanoic acid” is a chemical compound . It is also known as "Deriphat 151-C" . It is supplied by CHEM SERVICE, Inc .
Synthesis Analysis
A one-pot synthesis of amides from N-Alloc-, N-Boc-, and N-Cbz-protected amines has been described . The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides .Molecular Structure Analysis
The molecular structure of “N-Coco-b-aminopropanoic acid” is related to an amino acid, which is an intramolecular mixed anhydride of a carboxylic and carbamic acid .Chemical Reactions Analysis
The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-Coco-b-aminopropanoic acid can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Cocoyl chloride", "2-Aminopropanoic acid", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Cocoyl chloride is reacted with 2-aminopropanoic acid in the presence of sodium hydroxide to form N-Coco-b-amino-2-propanoic acid.", "Step 2: The resulting product from step 1 is then treated with methanol and hydrochloric acid to form N-Coco-b-amino-2-propanoic acid methyl ester.", "Step 3: The final step involves the hydrolysis of the methyl ester using sodium hydroxide in diethyl ether to yield N-Coco-b-aminopropanoic acid." ] } | |
CAS RN |
62563-36-4 |
Product Name |
N-Coco-b-aminopropanoic acid |
Molecular Formula |
C22H44N2O.C2H3ClO2.HNaO |
synonyms |
Deriphat 151 |
Origin of Product |
United States |
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